5-Bromo-2-methoxy-3-methylbenzyl bromide

• Molecular Formula: C9H10Br2O
• Molecular Weight: 293.98 g/mol
• IUPAC Name: 5-bromo-1-(bromomethyl)-2-methoxy-3-methylbenzene
• InChI: InChI=1S/C9H10Br2O/c1-6-3-8(11)4-7(5-10)9(6)12-2/h3-4H,5H2,1-2H3
• InChI Key: RKMZTSJSCZAEGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC)CBr)Br

Description

5-Bromo-2-methoxy-3-methylbenzyl bromide is a useful research compound. Its molecular formula is C9H10Br2O and its molecular weight is 293.98 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(5-Bromo-2-methoxy-3-methylphenyl)methanol (2.0 g, 8.7 mmol) and triphenylphosphine (4.5 g, 17.4 mmol) were combined in tetrahydrofuran (30 mL) and cooled to 0° C. N-Bromosuccinimide (3.2 g, 17.4 mmol) was introduced in portions and the reaction allowed to warm to room temperature. After 16 h, the reaction mixture was diluted with ethyl acetate, washed with concentrated sodium bicarbonate (2×), then brine (2×), dried over sodium sulfate, and concentrated. Column chromatography on silica gel (hexanes) gave 1.87 g (73%) as a white powder. 1H-NMR (CDCl3, 300 MHz) δ 7.32-7.33 (m, 1H), 7.23-7.24 (m, 1H), 4.46 (s, 2H), 3.82 (s, 3H), 2.25 (s, 3H).